Cas no 126028-50-0 (Benzene, 1-(1-methylethyl)-2-propyl- (9CI))

• Product Name: Benzene, 1-(1-methylethyl)-2-propyl- (9CI)
• CAS No: 126028-50-0
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 897139
• Update Time: 2025-04-19

Benzene, 1-(1-methylethyl)-2-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-methylethyl)-2-propyl- (9CI)
• 1-propan-2-yl-2-propylbenzene

• Inchi： 1S/C12H18/c1-4-7-11-8-5-6-9-12(11)10(2)3/h5-6,8-10H,4,7H2,1-3H3
• InChI Key： XNVONTNIANKYKT-UHFFFAOYSA-N
• SMILES： C1(C(C)C)=CC=CC=C1CCC

Computed Properties

• Exact Mass: 162.14094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4

Experimental Properties

• PSA: 0